(R)-bambuterol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-bambuterol is the (R)-enantiomer of bambuterol. It is an enantiomer of a (S)-bambuterol.
Scientific Research Applications
Metabolism in Humans
A study by Zhou et al. (2016) employed ultra-high performance liquid chromatography with tandem mass spectrometry to identify the major metabolites of (R)-bambuterol in human plasma and urine. They discovered 12 metabolites, four in plasma and all 12 in urine, with four being reported for the first time. The study highlighted that this compound is metabolized via hydrolysis, demethylation, oxygenation, glucuronidation, and sulfation pathways in vivo, providing valuable insights into its metabolism in humans (Zhou et al., 2016).
Lipid-Lowering Effects
Ye et al. (2015) conducted a randomized phase I trial on 48 healthy Chinese volunteers to examine the lipid-lowering effects of R-bambuterol. The study found dose-dependent reductions in plasma low-density lipoprotein cholesterol (LDL-C) and other lipid profiles with a single dose of R-bambuterol. It was more potent in lowering LDL-C than rac-bambuterol, indicating its potential as a lipid-lowering agent (Ye et al., 2015).
Stereoselective Inhibition of Cholinesterases
Research by Bosak et al. (2008) focused on how bambuterol selectively inhibits butyrylcholinesterase (BChE). They found that both enantiomers of bambuterol inhibited BChE much faster than acetylcholinesterase (AChE), with a preference for the R-enantiomer. This study contributes to understanding the selectivity and stereoselectivity of bambuterol in inhibiting cholinesterases (Bosak et al., 2008).
Pharmacokinetics in Preclinical Species
Srinivas (2016) discussed the pharmacokinetics of R-bambuterol in preclinical animal models, highlighting differences in clearance and distribution between R-bambuterol and its racemate. The study emphasized the need for further exploration of the pharmacokinetic profiles of bambuterol enantiomers (Srinivas, 2016).
Properties
788821-30-7 | |
Molecular Formula |
C18H29N3O5 |
Molecular Weight |
367.4 g/mol |
IUPAC Name |
[3-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-5-(dimethylcarbamoyloxy)phenyl] N,N-dimethylcarbamate |
InChI |
InChI=1S/C18H29N3O5/c1-18(2,3)19-11-15(22)12-8-13(25-16(23)20(4)5)10-14(9-12)26-17(24)21(6)7/h8-10,15,19,22H,11H2,1-7H3/t15-/m0/s1 |
InChI Key |
ANZXOIAKUNOVQU-HNNXBMFYSA-N |
Isomeric SMILES |
CC(C)(C)NC[C@@H](C1=CC(=CC(=C1)OC(=O)N(C)C)OC(=O)N(C)C)O |
SMILES |
CC(C)(C)NCC(C1=CC(=CC(=C1)OC(=O)N(C)C)OC(=O)N(C)C)O |
Canonical SMILES |
CC(C)(C)NCC(C1=CC(=CC(=C1)OC(=O)N(C)C)OC(=O)N(C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.